Cas no 840491-40-9 (Piperazine, 1-[2-fluoro-6-(trifluoromethyl)benzoyl]-)

• Product Name: Piperazine, 1-[2-fluoro-6-(trifluoromethyl)benzoyl]-
• CAS No: 840491-40-9
• MF: C₁₂H₁₂F₄N₂O
• MW: 276.230096817017
• CID: 1819301
• PubChem ID: 66849975
• Update Time: 2025-04-21

Piperazine, 1-[2-fluoro-6-(trifluoromethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[2-fluoro-6-(trifluoromethyl)benzoyl]-
• [2-fluoro-6-(trifluoromethyl)phenyl]-piperazin-1-ylmethanone
• 840491-40-9
• SCHEMBL938517
• GS3397
• A1-59096
• piperazin-1-yl-(6-fluoro-2-trifluoromethylphenyl)methanone
• (2-fluoro-6-(trifluoromethyl)phenyl)(piperazin-1-yl)methanone

• Inchi： 1S/C12H12F4N2O/c13-9-3-1-2-8(12(14,15)16)10(9)11(19)18-6-4-17-5-7-18/h1-3,17H,4-7H2
• InChI Key： RRZUCRYVIGILMG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(F)(F)F)=C1C(N1CCNCC1)=O

Computed Properties

• Exact Mass: 276.08857566g/mol
• Monoisotopic Mass: 276.08857566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų